Cas no 208111-28-8 (6-(Fluoromethyl)picolinaldehyde)

• Product Name: 6-(Fluoromethyl)picolinaldehyde
• CAS No: 208111-28-8
• MF: C₇H₆FNO
• MW: 139.127045154572
• MDL: MFCD11865234
• CID: 66781
• PubChem ID: 19361772
• Update Time: 2025-05-24

6-(Fluoromethyl)picolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Fluoromethyl)picolinaldehyde
• 2-Pyridinecarboxaldehyde, 6-(fluoromethyl)-
• 2-PYRIDINECARBOXALDEHYDE,6-(FLUOROMETHYL)-(9CI)
• 6-(fluoromethyl)pyridine-2-carbaldehyde
• 6-fluoromethylpyridine-2-carbaldehyde
• FC0337
• 6-fluoromethyl-pyridine-2-carbaldehyde
• FCH923301
• 0646AB
• 6-(Fluoromethyl)-2-pyridinecarboxaldehyde
• ST2406379
• AB0099991
• AX8222356
• A21126
• 111F288
• DS-14247
• CS-W022433
• 208111-28-8
• DTXSID70598363
• AKOS006345558
• MFCD11865234
• SCHEMBL6984612
• C73928
• AMY13590
• SB52400
• FT-0716044
• DB-014614

• MDL： MFCD11865234
• Inchi： 1S/C7H6FNO/c8-4-6-2-1-3-7(5-10)9-6/h1-3,5H,4H2
• InChI Key： IJCUNMVNZQDXSF-UHFFFAOYSA-N
• SMILES： FCC1C=CC=C(C=O)N=1

Computed Properties

• Exact Mass: 139.04300
• Monoisotopic Mass: 139.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8
• Topological Polar Surface Area: 30

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.198
• Melting Point: No data available
• Boiling Point: 214 ºC
• Flash Point: 83 ºC
• Refractive Index: 1.535
• PSA: 29.96000
• LogP: 1.36360
• Vapor Pressure: No data available

6-(Fluoromethyl)picolinaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 6-(Fluoromethyl)picolinaldehyde

6-(Fluoromethyl)picolinaldehyde: A Comprehensive Overview

6-(Fluoromethyl)picolinaldehyde, also known by its CAS number 208111-28-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of aldehydes, specifically substituted picolinic aldehydes, and exhibits unique structural and functional properties that make it a valuable molecule for various applications. The presence of a fluoromethyl group at the sixth position of the picolinic aldehyde framework introduces distinct electronic and steric effects, which influence its reactivity and biological activity.

The molecular structure of 6-(Fluoromethyl)picolinaldehyde consists of a pyridine ring with an aldehyde group at position 3 and a fluoromethyl group at position 6. This arrangement creates a rigid and planar structure, which is advantageous for certain chemical reactions and biological interactions. The fluoromethyl group, being an electron-withdrawing substituent, enhances the electrophilicity of the aldehyde moiety, making it more reactive towards nucleophilic attacks. This property is particularly useful in organic synthesis, where the compound can serve as an intermediate or a building block for more complex molecules.

Recent studies have highlighted the potential of 6-(Fluoromethyl)picolinaldehyde in drug discovery and development. Its ability to interact with biological targets such as enzymes and receptors has been explored in various contexts. For instance, researchers have investigated its role as a ligand in metalloenzyme inhibition, where the aldehyde group plays a critical role in coordinating with metal ions. The fluoromethyl substituent further modulates these interactions by providing additional binding sites or altering the overall electronic environment.

In addition to its pharmacological applications, 6-(Fluoromethyl)picolinaldehyde has also found utility in materials science. Its ability to form stable complexes with transition metals has led to its use in catalysis and coordination chemistry. For example, it has been employed as a ligand in palladium-catalyzed cross-coupling reactions, demonstrating high efficiency and selectivity. The unique electronic properties of the compound make it an ideal candidate for designing novel catalysts with enhanced performance.

The synthesis of 6-(Fluoromethyl)picolinaldehyde involves a multi-step process that typically begins with the preparation of picolinic aldehyde derivatives. Various methods have been reported in the literature, including nucleophilic substitution, oxidation reactions, and coupling techniques. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which are highly desirable for pharmaceutical applications.

The chemical stability of 6-(Fluoromethyl)picolinaldehyde is another aspect that has been extensively studied. Under normal storage conditions, the compound exhibits good stability; however, it can undergo degradation under harsh conditions such as strong acidic or basic environments. Understanding these stability characteristics is crucial for optimizing its storage and handling procedures during industrial-scale production.

In terms of environmental impact, 6-(Fluoromethyl)picolinaldehyde has been evaluated for its biodegradability and toxicity profiles. Studies indicate that it is not inherently toxic to aquatic organisms at environmentally relevant concentrations; however, further research is needed to fully understand its long-term effects on ecosystems.

The application of computational chemistry tools has significantly advanced our understanding of 6-(Fluoromethyl)picolinaldehyde. Quantum mechanical calculations have provided insights into its electronic structure, reactivity patterns, and interaction with biological systems. These computational studies complement experimental findings and aid in designing more efficient synthetic routes and predictive models for its behavior in different chemical environments.

In conclusion, 6-(Fluoromethyl)picolinaldehyde, with its CAS number 208111-28-8, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structural features, reactivity profiles, and potential for further functionalization make it an invaluable tool in organic synthesis, pharmacology, and materials science. As research continues to uncover new aspects of this compound's properties and applications, it is likely to play an increasingly important role in both academic and industrial settings.